ethyl 1-amino-1H-imidazole-5-carboxylate
Overview
Description
Ethyl 1-amino-1H-imidazole-5-carboxylate is a compound with the molecular weight of 155.16 . It is a white to yellow solid and is known to be an imidazole derivative .
Molecular Structure Analysis
The InChI code for this compound is1S/C6H9N3O2/c1-2-11-6(10)5-3-8-4-9(5)7/h3-4H,2,7H2,1H3 . This indicates the molecular structure of the compound, including the positions of the carbon, hydrogen, nitrogen, and oxygen atoms.
Scientific Research Applications
Pharmaceutical Applications: Anesthetic Agents
Ethyl 1-amino-1H-imidazole-5-carboxylate: is structurally related to compounds used in the development of anesthetic agents. Its imidazole ring is a core structure in etomidate, a potent intravenous hypnotic used for general anesthesia induction . The imidazole derivative’s high therapeutic index and minimal hemodynamic changes make it a favorable choice for patients with cardiovascular instability.
Catalysis: Synthesis of Heterocycles
In catalysis, ethyl 1-amino-1H-imidazole-5-carboxylate serves as a precursor for the synthesis of complex heterocycles. These heterocycles are integral in creating catalysts that facilitate a variety of chemical reactions, including those important in pharmaceutical manufacturing .
Biomedical Research: Anticancer Agents
Research into imidazole derivatives like ethyl 1-amino-1H-imidazole-5-carboxylate has shown promise in developing anticancer agents. These compounds can interfere with cancer cell signaling and proliferation, offering a pathway to novel cancer therapies.
Safety And Hazards
Safety information for this compound indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
Future Directions
Imidazole derivatives, such as ethyl 1-amino-1H-imidazole-5-carboxylate, have become important synthons in the development of new drugs due to their broad range of chemical and biological properties . Future research may focus on exploring the potential applications of this compound in drug development.
properties
IUPAC Name |
ethyl 3-aminoimidazole-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3O2/c1-2-11-6(10)5-3-8-4-9(5)7/h3-4H,2,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LERIOFHGELUHFG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=CN1N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50676618 |
Source
|
| Record name | Ethyl 1-amino-1H-imidazole-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50676618 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 1-amino-1H-imidazole-5-carboxylate | |
CAS RN |
1179361-84-2 |
Source
|
| Record name | Ethyl 1-amino-1H-imidazole-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50676618 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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